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Compound of Interest

Compound Name: BIBP3226

Cat. No.: B1666971 Get Quote

This document provides essential safety and logistical information for the proper disposal of

BIBP3226, a non-peptide antagonist of the neuropeptide Y receptor Y1 (NPY Y1) and

neuropeptide FF (NPFF) receptors.[1][2][3][4] Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance.

Physicochemical and Receptor Binding Properties of
BIBP3226
The following table summarizes key quantitative data for BIBP3226.
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Property Value Source(s)

Molecular Weight 473.57 g/mol (Free Base) [1][3]

Formula C₂₇H₃₁N₅O₃ [1]

Purity ≥98% [2]

Solubility
Soluble to 1 mg/ml in water;

Soluble to 50 mg/ml in DMSO
[4]

Storage Temperature -20°C [2][5]

Receptor Binding Affinity (Ki)

rat NPY Y1 1.1 nM [3]

human NPFF2 79 nM [3]

rat NPFF 108 nM [3]

rat NPY Y2, Y4, Y5 >1000 nM [1]

Step-by-Step Disposal Protocol for BIBP3226
While BIBP3226 is not classified as a hazardous substance, it is crucial to manage its disposal

in a manner that prevents its release into the environment.[6] The following protocol is a

general guideline; always consult and adhere to your institution's specific Environmental Health

and Safety (EHS) regulations.[7]

Personal Protective Equipment (PPE)
Before handling BIBP3226 for disposal, ensure you are wearing appropriate PPE:

Safety goggles

Lab coat

Gloves[8]

Waste Segregation and Identification
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Properly segregate waste streams containing BIBP3226 to avoid cross-contamination and

ensure correct disposal.[7]

Solid Waste: Unused or expired lyophilized powder, contaminated personal protective

equipment (gloves, etc.), and contaminated labware (pipette tips, tubes).

Liquid Waste: Solutions containing BIBP3226, such as those prepared in water or DMSO.

Disposal of Solid BIBP3226 Waste
Unused/Expired Product: Keep the compound in its original, sealed container.

Contaminated Labware: Place items such as pipette tips, tubes, and gloves into a

designated, sealed waste container.

Labeling: Clearly label the container as "Non-hazardous Chemical Waste for Incineration"

and include the chemical name "BIBP3226".[6]

Disposal of Liquid BIBP3226 Waste
Do Not Pour Down the Drain: Never dispose of solutions containing BIBP3226 down the

drain.[6][9]

Absorption: For liquid waste, use a non-reactive absorbent material like vermiculite or sand

to absorb the liquid.[6]

Containerization: Place the absorbent material into a compatible, sealable waste container.

Labeling: Clearly label the container with its contents ("Aqueous waste with BIBP3226" or

"DMSO waste with BIBP3226") for proper identification by your institution's waste

management personnel.

Storage and Final Disposal
Storage: Store sealed waste containers in a designated, well-ventilated waste accumulation

area, away from incompatible materials.[6]
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Professional Disposal: Arrange for the disposal of the chemical waste through your

institution's licensed environmental waste disposal vendor.[6] Incineration is the preferred

method to ensure the complete destruction of the compound.[6]

Experimental Workflow & Signaling Pathway
BIBP3226 Experimental Workflow
The following diagram illustrates a typical workflow for an experiment involving BIBP3226, from

preparation to disposal.
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Caption: General laboratory workflow for experiments using BIBP3226.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1666971?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NPY Y1 Receptor Signaling Pathway Antagonism by
BIBP3226
BIBP3226 is a potent antagonist of the NPY Y1 receptor. This receptor is a G-protein coupled

receptor (GPCR) that, when activated by its endogenous ligand Neuropeptide Y (NPY), inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. BIBP3226
blocks this action.
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Caption: Mechanism of BIBP3226 action on the NPY Y1 receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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